Cas no 923283-90-3 (Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate)
923283-90-3 structure
Product Name:Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate
CAS No:923283-90-3
MF:C8H11N3O5
MW:229.190041780472
CID:737829
Update Time:2023-08-03
Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxylic acid, 1-(3-hydroxypropyl)-4-nitro-, methylester
- Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate
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- Inchi: 1S/C8H11N3O5/c1-16-8(13)7-6(11(14)15)5-9-10(7)3-2-4-12/h5,12H,2-4H2,1H3
- InChI Key: CUQWOFQWOFEFLO-UHFFFAOYSA-N
- SMILES: OCCCN1C(C(=O)OC)=C(C=N1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 267
- Topological Polar Surface Area: 110
Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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